Cas no 1704121-22-1 (N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide)
N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide
- AM87613
- N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide
-
- Inchi: 1S/C18H26BFN2O4/c1-17(2)18(3,4)26-19(25-17)13-5-6-14(20)15(11-13)21-16(23)12-22-7-9-24-10-8-22/h5-6,11H,7-10,12H2,1-4H3,(H,21,23)
- InChI Key: XHAYCMGMCJGVOZ-UHFFFAOYSA-N
- SMILES: FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1NC(CN1CCOCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 497
- Topological Polar Surface Area: 60
N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM211512-1g |
N-(2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide |
1704121-22-1 | 95% | 1g |
$878 | 2023-01-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N855009-100mg |
N-(2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide |
1704121-22-1 | 98% | 100mg |
2,200.00 | 2021-05-17 |
N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide
N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide: A Comprehensive Overview
The compound N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide, with the CAS number 1704121-22-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorophenyl group, a boron-containing dioxaborolane ring system, and a morpholine moiety. The combination of these functional groups makes it a versatile building block for various applications.
Recent studies have highlighted the potential of this compound in drug discovery. The presence of the fluorophenyl group enhances its lipophilicity and stability, making it an ideal candidate for designing bioactive molecules. Additionally, the dioxaborolane ring system is known for its ability to participate in Suzuki-Miyaura cross-coupling reactions, a widely used method in organic synthesis for constructing complex molecular architectures. This feature makes the compound particularly valuable in the development of novel therapeutic agents.
One of the most intriguing aspects of this compound is its morpholine moiety. Morpholine derivatives are well-known for their pharmacological properties and have been extensively studied in the context of central nervous system disorders. The integration of morpholine into this molecule opens up new possibilities for exploring its activity in neuroprotective and anti-inflammatory contexts. Recent research has demonstrated that such compounds can modulate key signaling pathways involved in neurodegenerative diseases, offering hope for future therapeutic interventions.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of palladium catalysts has been shown to significantly enhance the efficiency of these reactions. Furthermore, advancements in asymmetric synthesis techniques have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.
From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These methods provide valuable insights into the molecular interactions and stability profiles of the compound under various conditions.
The application potential of this compound extends beyond pharmacology. Its unique electronic properties make it a promising candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Researchers are actively exploring its role in enhancing device performance through tailored molecular design.
In conclusion, N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structure not only facilitates innovative synthetic strategies but also positions it as a key player in advancing therapeutic and materials science research.
1704121-22-1 (N-(2-Fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-2-morpholinoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)